1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine

• IUPAC Name: 1-[4-(2,2,2-trifluoroethoxy)phenyl]ethanamine
• InChI: InChI=1S/C10H12F3NO/c1-7(14)8-2-4-9(5-3-8)15-6-10(11,12)13/h2-5,7H,6,14H2,1H3
• InChI Key: ZARTWYNUPAMSJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OCC(F)(F)F)N
• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• CAS No.: 942938-39-8

Description

1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C10H12F3NO and its molecular weight is 219.207. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications and Synthesis Methodologies

• Dehydrative Amidation Catalysis : Wang, Lu, and Ishihara (2018) described the use of 2,4-bis(trifluoromethyl)phenylboronic acid as an effective catalyst for dehydrative amidation between carboxylic acids and amines, suggesting potential catalytic roles for related trifluoroethoxy phenyl compounds in synthesis processes (Wang, Lu, & Ishihara, 2018).

• Stereospecific C–S Coupling : Jiang, Li, Zhou, and Zeng (2018) developed a copper-catalyzed stereospecific C–S coupling reaction for the synthesis of benzylic thioethers, highlighting the utility of trifluoroethoxy phenyl derivatives in facilitating stereospecific transformations (Jiang, Li, Zhou, & Zeng, 2018).

Material Science and Polymer Chemistry

• Electrode Materials for Energy Storage : Samy, Mohamed, and Kuo (2023) discussed the design of conjugated microporous polymers based on ferrocene units, incorporating aryl amines for efficient supercapacitor electrodes. This research points to the potential of incorporating structures similar to 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine in the development of advanced materials for energy storage (Samy, Mohamed, & Kuo, 2023).

• Antioxidant Properties of Organoselenium Compounds : Ibrahim, Muhammad, Naeem, Deobald, Kamdem, and Rocha (2015) explored the antioxidant activities of organoselenium compounds, including those with amine functionalities. These findings highlight the broader chemical utility and potential biological relevance of compounds structurally related to this compound (Ibrahim et al., 2015).

• Metal-Organic Frameworks (MOFs) for Gas Sorption and Photocatalysis : Fu, Kang, and Zhang (2014) synthesized MOFs using a ligand that shares functional similarity with the query compound, demonstrating applications in gas sorption and photocatalysis. This research provides insight into the potential of this compound in the fabrication of MOFs for environmental and catalytic applications (Fu, Kang, & Zhang, 2014).

Synthesis routes and methods

Procedure details

The title compound was synthesised according to the procedure described for the synthesis of 1-[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]ethanamine, step B, starting from 4-(2,2,2-trifluoroethoxy)benzonitrile. 1H NMR (400 MHz, DMSO-d6) δ ppm 7.28-7.34 (m, 2 H) 6.94-7.00 (m, 2 H) 4.70 (q, J=8.78 Hz, 2 H) 3.95 (q, J=6.53 Hz, 1 H) 1.21 (d, J=6.78 Hz, 3 H). MS (ESI) m/z: 220 [M+H]